3-(3-Methyl-4-nitrophenoxy)pyridine

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 3-(3-methyl-4-nitrophenoxy)pyridine
• InChI: InChI=1S/C12H10N2O3/c1-9-7-10(4-5-12(9)14(15)16)17-11-3-2-6-13-8-11/h2-8H,1H3
• InChI Key: HXWLDFKWFGCYGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=CN=CC=C2)[N+](=O)[O-]

Description

3-(3-Methyl-4-nitrophenoxy)pyridine is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Rinse 35% oil dispersion of KH (12 g, 11 mmol) with 100 mL hexanes twice and dry under vacuum before cooling in an ice bath. Add 100 mL dry DMF then a solution of 3-hydroxypyridine (10 g, 105 mmol) in 100 mL DMF dropwise. Treat with a solution of 5-fluoro-2-nitrotoluene (16.3 g, 105 mmol) in 50 mL DMF to obtain a dark solution. Stir at ambient temperature for 1 hour, pour the mixture into 1 liter of brine and extract twice with 200 mL of EtOAc. Combine the extracts and wash twice with 500 mL brine, dry over MgSO4 and concentrate to 24 g of a dark oil. Purification by chromatography 20% EtOAc in hexanes give the title compound as an oil: ISMS 231 (M+1); C12H10N2O3: calcd: C, 62.61; H, 4.38; N, 12.17; found: C, 62.63; H, 4.58; N, 12.06.